Cas no 894021-72-8 (3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-cyclohexyl-1-methylurea)

• Product Name: 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-cyclohexyl-1-methylurea
• CAS No: 894021-72-8
• MF: C₁₈H₂₄ClN₃O₂
• MW: 349.855063438416
• CID: 5515176
• Update Time: 2025-05-20

3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-cyclohexyl-1-methylurea Chemical and Physical Properties

Names and Identifiers

• 3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-cyclohexyl-1-methylurea
• 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-cyclohexyl-1-methylurea

• Inchi： 1S/C18H24ClN3O2/c1-21(15-5-3-2-4-6-15)18(24)20-14-11-17(23)22(12-14)16-9-7-13(19)8-10-16/h7-10,14-15H,2-6,11-12H2,1H3,(H,20,24)
• InChI Key： KOTSIOVLIHLRNX-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)(C)C(NC1CC(=O)N(C2=CC=C(Cl)C=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-cyclohexyl-1-methylurea

Introduction to 3-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-1-cyclohexyl-1-methylurea (CAS No. 894021-72-8)

3-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-1-cyclohexyl-1-methylurea, with the CAS number 894021-72-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of ureas and features a unique structural arrangement that includes a chlorophenyl group, a pyrrolidinone ring, and a cyclohexyl moiety. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for drug development.

The synthesis of 3-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-1-cyclohexyl-1-methylurea typically involves multistep organic reactions, including the formation of the pyrrolidinone ring and subsequent coupling with the cyclohexyl and chlorophenyl groups. Recent advancements in synthetic methodologies have streamlined this process, enabling higher yields and purities, which are crucial for preclinical and clinical studies.

In terms of its biological activity, 3-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-1-cyclohexyl-1-methylurea has been extensively studied for its potential as an inhibitor of specific enzymes and receptors. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which play a central role in various physiological processes and are implicated in numerous diseases. Studies have shown that this compound can modulate GPCR activity, potentially offering therapeutic benefits in conditions such as cardiovascular disorders, neurological diseases, and metabolic syndromes.

Additionally, 3-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-1-cyclohexyl-1-methylurea has demonstrated promising anti-inflammatory properties. In vitro and in vivo experiments have revealed that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in treating inflammatory conditions such as arthritis and inflammatory bowel disease (IBD). These findings are supported by recent clinical trials that have shown positive outcomes in reducing inflammation and improving patient outcomes.

The pharmacokinetic profile of 3-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-1-cyclohexyl-1-methylurea has also been extensively characterized. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its efficacy and safety as a therapeutic agent. Its oral bioavailability is relatively high, and it demonstrates good tissue penetration, making it suitable for systemic administration.

In terms of safety, preclinical toxicology studies have indicated that 3-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-1-cyclohexyl-1-methylurea has a favorable safety profile at therapeutic doses. However, like any new drug candidate, it is subject to rigorous safety evaluations during clinical trials to ensure its long-term safety and efficacy. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic potential while minimizing adverse effects.

The potential applications of 3-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-1-cyclohexyl-1-methylurea extend beyond traditional drug development. It has also been explored as a tool compound in academic research to study the mechanisms of GPCR signaling and other biological processes. Its unique structure and biological activity make it a valuable asset for both basic research and translational medicine.

In conclusion, 3-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-y l - 1 -cyclohex y l - 1 -methylurea (CAS No. 894021 -72 -8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and demonstrated biological activities make it an exciting candidate for further development in the pharmaceutical industry. As research continues to advance, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.